![molecular formula C21H33NO7 B8496036 (1S,2S,5R,6R)-di-tert-butyl 2-(tert-butoxycarbonyl)-4-oxobicyclo[3.1.0]hexane-2,6-dicarboxylate](/img/structure/B8496036.png)
(1S,2S,5R,6R)-di-tert-butyl 2-(tert-butoxycarbonyl)-4-oxobicyclo[3.1.0]hexane-2,6-dicarboxylate
Cat. No. B8496036
M. Wt: 411.5 g/mol
InChI Key: UHCSVCBZFNGHAA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CC(C)(C)OC(=O)NC1(C(=O)OC(C)(C)C)C=CC(=O)C1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
CC(C)(C)OC(=O)C[S+]1CCCC1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
OC(F)(F)CF
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[Br-:7].[C:27]([CH3:28])([CH3:29])([CH3:30])[O:31][C:32](=[O:33])[NH:34][C:35]1([C:41](=[O:42])[O:43][C:44]([CH3:45])([CH3:46])[CH3:47])[CH2:36][C:37](=[O:40])[CH:38]=[CH:39]1.[C:51]([O:52][CH3:53])([CH3:54])([CH3:55])[CH3:56].[C:8]([CH3:9])([CH3:10])([CH3:11])[O:12][C:13]([CH2:14][S+:15]1[CH2:16][CH2:17][CH2:18][CH2:19]1)=[O:20].[CH3:1][C:2]([CH3:3])([O-:4])[CH3:5].[CH3:48][C:49]#[N:50].[F:21][CH2:22][C:23]([F:24])([F:25])[OH:26].[K+:6]>>[C:8]([CH3:9])([CH3:10])([CH3:11])[O:12][C:13]([CH:14]1[CH:38]2[C:37](=[O:40])[CH2:36][C:35]([NH:34][C:32]([O:31][C:27]([CH3:28])([CH3:29])[CH3:30])=[O:33])([C:41](=[O:42])[O:43][C:44]([CH3:45])([CH3:46])[CH3:47])[CH:39]12)=[O:20]
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Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Br-]
|
|
Name
|
CC(C)(C)OC(=O)NC1(C(=O)OC(C)(C)C)C=CC(=O)C1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CC(C)(C)OC(=O)NC1(C(=O)OC(C)(C)C)C=CC(=O)C1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COC(C)(C)C
|
|
Name
|
CC(C)(C)OC(=O)C[S+]1CCCC1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C)OC(=O)C[S+]1CCCC1
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CC(C)(C)[O-]
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CC#N
|
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Name
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OC(F)(F)CF
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
OC(F)(F)CF
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[K+]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(C)(C)OC(=O)NC1(C(=O)OC(C)(C)C)CC(=O)C2C(C(=O)OC(C)(C)C)C21
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Name
CC(C)(C)OC(=O)NC1(C(=O)OC(C)(C)C)C=CC(=O)C1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
CC(C)(C)OC(=O)C[S+]1CCCC1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
OC(F)(F)CF
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[Br-:7].[C:27]([CH3:28])([CH3:29])([CH3:30])[O:31][C:32](=[O:33])[NH:34][C:35]1([C:41](=[O:42])[O:43][C:44]([CH3:45])([CH3:46])[CH3:47])[CH2:36][C:37](=[O:40])[CH:38]=[CH:39]1.[C:51]([O:52][CH3:53])([CH3:54])([CH3:55])[CH3:56].[C:8]([CH3:9])([CH3:10])([CH3:11])[O:12][C:13]([CH2:14][S+:15]1[CH2:16][CH2:17][CH2:18][CH2:19]1)=[O:20].[CH3:1][C:2]([CH3:3])([O-:4])[CH3:5].[CH3:48][C:49]#[N:50].[F:21][CH2:22][C:23]([F:24])([F:25])[OH:26].[K+:6]>>[C:8]([CH3:9])([CH3:10])([CH3:11])[O:12][C:13]([CH:14]1[CH:38]2[C:37](=[O:40])[CH2:36][C:35]([NH:34][C:32]([O:31][C:27]([CH3:28])([CH3:29])[CH3:30])=[O:33])([C:41](=[O:42])[O:43][C:44]([CH3:45])([CH3:46])[CH3:47])[CH:39]12)=[O:20]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Br-]
|
|
Name
|
CC(C)(C)OC(=O)NC1(C(=O)OC(C)(C)C)C=CC(=O)C1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C)OC(=O)NC1(C(=O)OC(C)(C)C)C=CC(=O)C1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COC(C)(C)C
|
|
Name
|
CC(C)(C)OC(=O)C[S+]1CCCC1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C)OC(=O)C[S+]1CCCC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C)[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC#N
|
|
Name
|
OC(F)(F)CF
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
OC(F)(F)CF
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(C)(C)OC(=O)NC1(C(=O)OC(C)(C)C)CC(=O)C2C(C(=O)OC(C)(C)C)C21
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
